Cas no 363591-06-4 (dimethyl 1H-indole-1,3-dicarboxylate)

• Product Name: dimethyl 1H-indole-1,3-dicarboxylate
• CAS No: 363591-06-4
• MF: C₁₂H₁₁NO₄
• MW: 233.220043420792
• CID: 5688604
• PubChem ID: 747462
• Update Time: 2023-09-27

dimethyl 1H-indole-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• HMS2347E19
• AKOS000623295
• 363591-06-4
• BIM-0007214.P001
• SR-01000495884-1
• SDCCGMLS-0007579.P002
• dimethyl 1H-indole-1,3-dicarboxylate
• SR-01000495884
• CBMicro_007301
• STK386877
• SMR000070562
• CB09709
• CHEMBL1447398
• MLS000061588
• HMS1679G02
• SMSF0012112
• dimethyl indole-1,3-dicarboxylate
• 1H-Indole-1,3-dicarboxylic acid, 1,3-dimethyl ester

• Inchi： 1S/C12H11NO4/c1-16-11(14)9-7-13(12(15)17-2)10-6-4-3-5-8(9)10/h3-7H,1-2H3
• InChI Key： REWBPNPSPSCWLS-UHFFFAOYSA-N
• SMILES： O(C)C(N1C=C(C(=O)OC)C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 233.06880783g/mol
• Monoisotopic Mass: 233.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 364.9±34.0 °C(Predicted)